Cas no 2639464-33-6 (1-(ethoxycarbonyl)-6-azaspiro2.5octane-1-carboxylic acid)

• Product Name: 1-(ethoxycarbonyl)-6-azaspiro2.5octane-1-carboxylic acid
• CAS No: 2639464-33-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5642698
• PubChem ID: 165903063
• Update Time: 2025-10-23

1-(ethoxycarbonyl)-6-azaspiro2.5octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639464-33-6
• 1-(ethoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid
• EN300-27783032
• 1-(ethoxycarbonyl)-6-azaspiro2.5octane-1-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-2-16-9(15)11(8(13)14)7-10(11)3-5-12-6-4-10/h12H,2-7H2,1H3,(H,13,14)
• InChI Key： POIGSYGEKAGROM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)O)CC21CCNCC2)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-(ethoxycarbonyl)-6-azaspiro2.5octane-1-carboxylic acid

Comprehensive Overview of 1-(ethoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 2639464-33-6)

The compound 1-(ethoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 2639464-33-6) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its spirocyclic framework and carboxylic acid functionality make it a versatile intermediate for the development of novel pharmaceuticals and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

One of the key features of this compound is its azaspiro[2.5]octane core, which is a rare and valuable scaffold in modern chemistry. This structure is known for its conformational rigidity, which can enhance binding affinity to biological receptors. The presence of both an ethoxycarbonyl group and a carboxylic acid moiety further expands its utility, allowing for diverse chemical modifications. These characteristics align with current trends in fragment-based drug design and small molecule therapeutics, which are hot topics in the pharmaceutical industry.

In recent years, the demand for spirocyclic compounds like 1-(ethoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid has surged due to their role in addressing challenges such as drug resistance and selectivity issues. For instance, spirocycles are increasingly used in the development of kinase inhibitors and GPCR modulators, which are critical in treating diseases like cancer and neurological disorders. This compound’s unique structure positions it as a promising candidate for such applications.

From a synthetic perspective, the preparation of 1-(ethoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid involves sophisticated methodologies, including ring-closing reactions and stereoselective synthesis. These techniques are often discussed in academic and industrial forums, reflecting the growing interest in green chemistry and sustainable synthesis. Researchers are also exploring its potential in bioconjugation, where its reactive groups can be leveraged to create targeted drug delivery systems.

The compound’s physicochemical properties, such as its solubility and stability, are also under investigation. These factors are crucial for its formulation development and bioavailability, which are common concerns in drug development. As the pharmaceutical industry shifts toward personalized medicine, the ability to tailor such properties becomes increasingly important.

In summary, 1-(ethoxycarbonyl)-6-azaspiro[2.5]octane-1-carboxylic acid (CAS No. 2639464-33-6) represents a cutting-edge compound with broad potential in medicinal chemistry and drug discovery. Its unique structure, combined with the growing demand for spirocyclic scaffolds, makes it a subject of ongoing research and innovation. As scientists continue to explore its applications, this compound is likely to play a pivotal role in the development of next-generation therapeutics.